molecular formula C14H12N2O2S2 B4893191 2-(3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-thienylmethyl)acetamide

2-(3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-thienylmethyl)acetamide

Cat. No. B4893191
M. Wt: 304.4 g/mol
InChI Key: KTKSDKUOENAZSK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-thienylmethyl)acetamide, also known as BITA, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

2-(3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-thienylmethyl)acetamide has shown potential applications in various fields of scientific research. It has been studied for its anticancer properties, as it has been found to inhibit the growth of cancer cells in vitro and in vivo. 2-(3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-thienylmethyl)acetamide has also been studied for its anti-inflammatory properties, as it has been found to reduce inflammation in animal models of inflammatory diseases. Additionally, 2-(3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-thienylmethyl)acetamide has been studied for its potential as an antimicrobial agent, as it has been found to have activity against various bacterial and fungal strains.

Mechanism of Action

The mechanism of action of 2-(3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-thienylmethyl)acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 2-(3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-thienylmethyl)acetamide has been found to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in the degradation of extracellular matrix proteins. MMPs play a role in cancer metastasis, and the inhibition of MMP activity by 2-(3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-thienylmethyl)acetamide may contribute to its anticancer properties. 2-(3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-thienylmethyl)acetamide has also been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a signaling pathway involved in inflammation and cancer.
Biochemical and Physiological Effects:
2-(3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-thienylmethyl)acetamide has been found to have various biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. 2-(3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-thienylmethyl)acetamide has also been found to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in animal models of inflammatory diseases. Additionally, 2-(3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-thienylmethyl)acetamide has been found to have antimicrobial activity against various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-thienylmethyl)acetamide in lab experiments is its relatively simple synthesis method. 2-(3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-thienylmethyl)acetamide is also stable under normal laboratory conditions, which makes it easy to handle and store. However, one limitation of using 2-(3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-thienylmethyl)acetamide in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy in certain assays.

Future Directions

There are several future directions for research on 2-(3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-thienylmethyl)acetamide. One direction is to further investigate its anticancer properties and potential use as a cancer therapy. Another direction is to explore its anti-inflammatory properties and potential use in the treatment of inflammatory diseases. Additionally, further research is needed to determine the full extent of its antimicrobial activity and potential use as an antimicrobial agent.

Synthesis Methods

The synthesis of 2-(3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-thienylmethyl)acetamide involves the reaction of 2-aminothiophenol with 2-bromoacetophenone in the presence of potassium carbonate and copper powder. This reaction results in the formation of 2-(3-bromo-1,2-benzisothiazol-2(3H)-yl)acetophenone, which is then reacted with thienylmethylamine in the presence of sodium hydride to produce 2-(3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-(2-thienylmethyl)acetamide.

properties

IUPAC Name

2-(3-oxo-1,2-benzothiazol-2-yl)-N-(thiophen-2-ylmethyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H12N2O2S2/c17-13(15-8-10-4-3-7-19-10)9-16-14(18)11-5-1-2-6-12(11)20-16/h1-7H,8-9H2,(H,15,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KTKSDKUOENAZSK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C(=O)N(S2)CC(=O)NCC3=CC=CS3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H12N2O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

304.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(3-oxo-1,2-benzothiazol-2(3H)-yl)-N-(thiophen-2-ylmethyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.